Cas no 2228665-32-3 (tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228665-32-3
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6499575
• PubChem ID: 165964731
• Update Time: 2025-07-21

tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate
• EN300-1891731
• 2228665-32-3

• Inchi： 1S/C16H23FN2O2/c1-11-5-6-12(17)9-13(11)14-10-19(8-7-18-14)15(20)21-16(2,3)4/h5-6,9,14,18H,7-8,10H2,1-4H3
• InChI Key： BOZUZOFYAAXKCI-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228665-32-3)

Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate, with the chemical formula C₁₅H₂₁FN₂O₂, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the piperazine class, which is widely recognized for its role in the synthesis of various bioactive molecules. The presence of a tert-butyl group and a fluoro-substituted aromatic ring makes it a particularly intriguing molecule for further study.

The CAS number 2228665-32-3 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. Its structural features, including the 5-fluoro-2-methylphenyl moiety, contribute to its potential pharmacological properties. Piperazine derivatives are known for their versatility in drug design, often serving as key intermediates in the development of therapeutic agents targeting central nervous system disorders, infectious diseases, and other metabolic conditions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro-substituent in Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate is particularly noteworthy, as it can modulate the electronic properties of the molecule, influencing its interactions with enzymes and receptors. This feature has been extensively explored in the design of novel drugs with improved efficacy and reduced side effects.

One of the most exciting applications of this compound is in the development of treatments for neurological disorders. Piperazine-based molecules have shown promise in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The tert-butyl group enhances lipophilicity, facilitating better blood-brain barrier penetration, which is crucial for central nervous system drugs. Current research is focusing on leveraging these properties to develop next-generation therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential in CNS disorders, Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate has been investigated for its antimicrobial properties. The combination of a piperazine core with fluoroaromatic substituents often results in compounds with broad-spectrum activity against bacteria and fungi. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain pathogens by interfering with essential metabolic pathways. Such findings are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the fluoro-substituent requires careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring system efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts, ensuring a higher quality final product.

Industrial-scale production of this compound must adhere to stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and purity. These analytical methods provide critical data for regulatory submissions and ensure that the final product meets the required specifications for further development.

The pharmacokinetic profile of Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate is another area of active research. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Computational modeling techniques have been increasingly used to predict ADME properties based on molecular structure, allowing researchers to design compounds with improved pharmacokinetic profiles early in the development process.

Future directions in the study of this compound include exploring its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies will be instrumental in identifying lead compounds with enhanced biological activity.

The impact of fluorine substitution on drug efficacy cannot be overstated. Fluorinated aromatic compounds often exhibit greater stability against metabolic degradation and stronger binding interactions with biological targets compared to their non-fluorinated counterparts. This has led to their widespread use in modern drug design. Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate exemplifies how strategic incorporation of fluorine can enhance a molecule's pharmacological properties.

In conclusion, Tert-butyl 3-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228665-32-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into neurological disorders, antimicrobial treatments, and other therapeutic areas. Continued investigation into its synthesis, pharmacology, and pharmacokinetics will likely yield valuable insights that could advance drug discovery efforts worldwide.